Cas no 98737-04-3 (1-methyl-aspidofractinine-3-carboxylic acid methyl ester)

• Product name: 1-methyl-aspidofractinine-3-carboxylic acid methyl ester
• CAS No: 98737-04-3
• MF: C₂₂H₂₈N₂O₂
• MW: 352.469925880432
• CID: 2052663

1-methyl-aspidofractinine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-methyl-aspidofractinine-3-carboxylic acid methyl ester
• Pleiocarpinin
• Methyl (3β,5α,12R,19α)-(±)-1-methyl-2,21-cycloaspidospermidine-3-carboxylate

• Inchi： 1S/C22H28N2O2/c1-23-17-7-4-3-6-15(17)21-11-13-24-12-5-8-20(19(21)24)9-10-22(21,23)16(14-20)18(25)26-2/h3-4,6-7,16,19H,5,8-14H2,1-2H3/t16-,19-,20-,21+,22-/m0/s1
• InChI Key： RRVQWUQWPISZCH-CNFLGBHRSA-N
• SMILES： C12[C@@]34[C@@]5([C@@]6(CCCN5CC3)CC[C@@]4([C@H](C(OC)=O)C6)N(C)C=1C=CC=C2)[H]

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.2±45.0 °C(Predicted)
• pka: 9.37±0.40(Predicted)